9-(4-bromophenyl)-1-methyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-bromophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20BrN5O2/c1-12(2)11-25-17(26)15-16(22(3)19(25)27)21-18-23(9-4-10-24(15)18)14-7-5-13(20)6-8-14/h5-8H,1,4,9-11H2,2-3H3
• InChI Key: KEIULHSEURJOSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)Br)N(C1=O)C
• Molecular Formula: C19H20BrN5O2
• Molecular Weight: 430.3 g/mol

Description

9-(4-bromophenyl)-1-methyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H20BrN5O2 and its molecular weight is 430.306. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Novel Compound Development

Research has highlighted the synthesis and structural characterization of compounds with similar structures, emphasizing the significance of bromophenols and their derivatives in the development of novel compounds. For instance, bromophenols coupled with nucleoside bases and brominated tetrahydroisoquinolines have been isolated from red algae, showcasing the diversity of compounds that can be derived from natural sources and potentially modified for specific applications (Ming Ma et al., 2007). These findings suggest a pathway for the synthesis of complex molecules, including the target compound, which may possess unique biological activities.

Biological Activities and Potential Therapeutic Applications

Several studies have explored the biological activities of purine derivatives, providing a framework for understanding the potential applications of 9-(4-bromophenyl)-1-methyl-3-(2-methylallyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione. For example, acyclic purine phosphonate analogues have been evaluated as antiviral agents against a variety of viral infections, indicating the therapeutic potential of purine derivatives in treating viral diseases (C. U. Kim et al., 1990). This suggests that modifications to the purine core, such as those found in the target compound, could lead to the development of new antiviral therapies.